![molecular formula C14H14INO2S B4231590 N-ethyl-4-iodo-N-phenylbenzenesulfonamide](/img/structure/B4231590.png)
N-ethyl-4-iodo-N-phenylbenzenesulfonamide
Overview
Description
N-ethyl-4-iodo-N-phenylbenzenesulfonamide, also known as EIPBS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of sulfonamides, which are widely used in medicinal chemistry due to their diverse biological activities. EIPBS has been reported to exhibit promising pharmacological properties, making it an attractive candidate for drug development and other research applications.
Mechanism of Action
The mechanism of action of N-ethyl-4-iodo-N-phenylbenzenesulfonamide involves the inhibition of tubulin polymerization, which is a critical process for cell division. Tubulin is a protein that forms microtubules, which are essential for the formation of the mitotic spindle during cell division. This compound binds to the colchicine binding site on tubulin, which prevents the formation of microtubules and leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been reported to exhibit several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of the cell cycle. Additionally, this compound has been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis, suggesting that it has a broad spectrum of biological activities.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using N-ethyl-4-iodo-N-phenylbenzenesulfonamide in lab experiments is its potent anticancer activity, which makes it an attractive candidate for drug development. Additionally, this compound has been reported to exhibit low toxicity towards normal cells, indicating that it has a relatively high therapeutic index. However, the synthesis of this compound is a complex process that requires specialized equipment and expertise, which may limit its widespread use in research.
Future Directions
There are several future directions for the research on N-ethyl-4-iodo-N-phenylbenzenesulfonamide, including the investigation of its potential use in combination with other anticancer agents to enhance its efficacy. Additionally, the development of novel derivatives of this compound with improved pharmacological properties may lead to the discovery of more potent anticancer agents. Furthermore, the elucidation of the molecular mechanism of action of this compound may provide valuable insights into the development of new cancer therapies.
Scientific Research Applications
N-ethyl-4-iodo-N-phenylbenzenesulfonamide has been extensively studied in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. One of the most significant applications of this compound is its potential use as a therapeutic agent for the treatment of cancer. Several studies have reported that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action of this compound involves the inhibition of tubulin polymerization, which leads to cell cycle arrest and apoptosis.
Properties
IUPAC Name |
N-ethyl-4-iodo-N-phenylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14INO2S/c1-2-16(13-6-4-3-5-7-13)19(17,18)14-10-8-12(15)9-11-14/h3-11H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXPPIVPSOYJHRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14INO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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